Cas no 2228468-17-3 (1-amino-2-(4-methylpyridin-2-yl)propan-2-ol)

1-Amino-2-(4-methylpyridin-2-yl)propan-2-ol is a chiral amino alcohol derivative featuring a pyridine moiety with a methyl substituent at the 4-position. This compound is of interest in pharmaceutical and synthetic chemistry due to its potential as a building block for bioactive molecules or chiral ligands in asymmetric catalysis. The presence of both amino and hydroxyl functional groups on a propan-2-ol backbone allows for versatile reactivity, including participation in condensation or coordination reactions. The 4-methylpyridin-2-yl group may enhance solubility and influence electronic properties, making it useful in the design of drug candidates or catalysts. Its structural features suggest applicability in fine chemical synthesis and medicinal chemistry research.
1-amino-2-(4-methylpyridin-2-yl)propan-2-ol structure
2228468-17-3 structure
Product Name:1-amino-2-(4-methylpyridin-2-yl)propan-2-ol
CAS No:2228468-17-3
MF:C9H14N2O
MW:166.220262050629
CID:6529410
PubChem ID:165718239
Update Time:2025-06-09

1-amino-2-(4-methylpyridin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-amino-2-(4-methylpyridin-2-yl)propan-2-ol
    • EN300-1818106
    • 2228468-17-3
    • Inchi: 1S/C9H14N2O/c1-7-3-4-11-8(5-7)9(2,12)6-10/h3-5,12H,6,10H2,1-2H3
    • InChI Key: HFGAMDRDEIKEIG-UHFFFAOYSA-N
    • SMILES: OC(C)(C1C=C(C)C=CN=1)CN

Computed Properties

  • Exact Mass: 166.110613074g/mol
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 59.1Ų

1-amino-2-(4-methylpyridin-2-yl)propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1818106-0.05g
1-amino-2-(4-methylpyridin-2-yl)propan-2-ol
2228468-17-3
0.05g
$707.0 2023-09-19
Enamine
EN300-1818106-0.1g
1-amino-2-(4-methylpyridin-2-yl)propan-2-ol
2228468-17-3
0.1g
$741.0 2023-09-19
Enamine
EN300-1818106-0.25g
1-amino-2-(4-methylpyridin-2-yl)propan-2-ol
2228468-17-3
0.25g
$774.0 2023-09-19
Enamine
EN300-1818106-0.5g
1-amino-2-(4-methylpyridin-2-yl)propan-2-ol
2228468-17-3
0.5g
$809.0 2023-09-19
Enamine
EN300-1818106-1.0g
1-amino-2-(4-methylpyridin-2-yl)propan-2-ol
2228468-17-3
1g
$1172.0 2023-06-01
Enamine
EN300-1818106-2.5g
1-amino-2-(4-methylpyridin-2-yl)propan-2-ol
2228468-17-3
2.5g
$1650.0 2023-09-19
Enamine
EN300-1818106-5.0g
1-amino-2-(4-methylpyridin-2-yl)propan-2-ol
2228468-17-3
5g
$3396.0 2023-06-01
Enamine
EN300-1818106-10.0g
1-amino-2-(4-methylpyridin-2-yl)propan-2-ol
2228468-17-3
10g
$5037.0 2023-06-01
Enamine
EN300-1818106-1g
1-amino-2-(4-methylpyridin-2-yl)propan-2-ol
2228468-17-3
1g
$842.0 2023-09-19
Enamine
EN300-1818106-5g
1-amino-2-(4-methylpyridin-2-yl)propan-2-ol
2228468-17-3
5g
$2443.0 2023-09-19

Additional information on 1-amino-2-(4-methylpyridin-2-yl)propan-2-ol

Introduction to 1-amino-2-(4-methylpyridin-2-yl)propan-2-ol (CAS No. 2228468-17-3)

1-amino-2-(4-methylpyridin-2-yl)propan-2-ol, identified by its CAS number 2228468-17-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif combining an amino group, a propanol backbone, and a 4-methylpyridine substituent, exhibits promising characteristics that make it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 1-amino-2-(4-methylpyridin-2-yl)propan-2-ol consists of a propan-2-ol moiety substituted with a 4-methylpyridine ring at the second carbon position. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its potential biological activity. The presence of both an amino group and a hydroxyl group provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in heterocyclic compounds containing pyridine derivatives due to their widespread presence in bioactive natural products and synthetic drugs. The 4-methylpyridine moiety in 1-amino-2-(4-methylpyridin-2-yl)propan-2-ol is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various target proteins. This feature makes the compound a compelling scaffold for developing novel therapeutic agents.

One of the most exciting aspects of 1-amino-2-(4-methylpyridin-2-yl)propan-2-ol is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that compounds with similar structural features may interact with neurotransmitter receptors and ion channels, potentially leading to the development of new medications for conditions such as depression, anxiety, and epilepsy. The precise mechanism of action remains under investigation, but the preliminary findings are highly encouraging.

The synthesis of 1-amino-2-(4-methylpyridin-2-yl)propan-2-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and catalytic hydrogenation. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability. These synthetic strategies are crucial for producing sufficient quantities of the compound for both preclinical and clinical studies.

From a computational chemistry perspective, 1-amino-2-(4-methylpyridin-2-yl)propan-2-ol has been subjected to extensive molecular modeling studies to predict its binding interactions with biological targets. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into the compound's conformational flexibility and binding affinity. These computational approaches are essential for guiding experimental design and optimizing lead compounds for drug development.

The pharmacokinetic properties of 1-amino-2-(4-methylpyridin-2-yll)propan-l)-rol are also under active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for assessing its therapeutic potential and safety profile. In vitro studies using liver microsomes and intestinal Caco cells have provided initial data on metabolic pathways, while animal models are being employed to evaluate systemic distribution and excretion kinetics.

Recent advancements in biocatalysis have opened new avenues for the synthesis of complex molecules like 1-amino-Z-(4-methylpyridin-Zyl)propan-l)-rol. Enzymatic approaches offer high selectivity and mild reaction conditions, making them attractive alternatives to traditional synthetic methods. For instance, transaminase enzymes have been used to introduce the amino group at specific positions, while lipases have been employed for hydroxyl group modifications. These biocatalytic strategies align well with green chemistry principles and could significantly enhance the sustainability of drug manufacturing processes.

The regulatory landscape for novel pharmaceutical compounds like 1-amino-Z-(4-methylpyridlnZyl)propan-l)-rol is complex but well-defined. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require rigorous testing to ensure safety and efficacy before approval. Preclinical studies involving cell cultures, animal models, and pharmacokinetic assessments are typically conducted before human clinical trials can begin. These stringent requirements ensure that only safe and effective drugs reach patients.

In conclusion,1-amino-Z-(4-methylpyrdineZyl)propan-l)-rol (CAS No.l22284l68-l7-l3) represents a promising candidate for further pharmaceutical development due to its unique structural features and potential biological activity. Ongoing research in synthetic chemistry,computational modeling,and pharmacological studies continue to shed light on its therapeutic potential. As our understanding of this compound grows,it holds great promise for contributing to advancements in medicineand improving patient outcomes worldwide.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd